Cas no 3489-45-0 (1,2-propanedithiol,- Cyclic Carbonotrithioate)

• Product Name: 1,2-propanedithiol,- Cyclic Carbonotrithioate
• CAS No: 3489-45-0
• MF: C₄H₆S₃
• MW: 150.285437107086
• CID: 1471274
• PubChem ID: 237161
• Update Time: 2025-04-20

1,2-propanedithiol,- Cyclic Carbonotrithioate Chemical and Physical Properties

Names and Identifiers

• 1,2-propanedithiol,- Cyclic Carbonotrithioate
• propylene trithiocarbonate
• Propylen-1,2-trithiocarbonat
• 4-methyl-[1,3]dithiane-2-thione
• 4-Methyl-2-thiono-1,3-dithiolan
• Propylen-trithio-carbonat
• 4-methyl-[1,3]dithiolane-2-thione
• 1,3-Dithiane-2-thione, 4-methyl-
• CTK1E2103
• 4-Methyl-[1,3]dithiolan-2-thion
• 4-Methyl-1,3-dithiolane-2-thione
• propylene trithiocarbonate; Propylen-1,2-trithiocarbonat; 4-methyl-[1,3]dithiane-2-thione; 4-Methyl-2-thiono-1,3-dithiolan; Propylen-trithio-carbonat; 4-methyl-[1,3]dithiolane-2-thione; 1,3-Dithiane-2-thione, 4-methyl-; CTK1E2103; 4-Methyl-[1,3]dithiolan-2-thion; 4-Methyl-1,3-dithiolane-2-thione;
• SCHEMBL1378256
• 1, 4-methyl
• 1,- cyclic carbonotrithioate
• cyclic trithiocarbonate-1,2-Propanedithiol
• NSC-40449
• NSC40449
• propylene tri-thiocarbonate
• 3489-45-0

• Inchi： 1S/C4H6S3/c1-3-2-6-4(5)7-3/h3H,2H2,1H3
• InChI Key： OVMVMMNHNMZUAS-UHFFFAOYSA-N
• SMILES： S1C(=S)SCC1C

Computed Properties

• Exact Mass: 149.96328
• Monoisotopic Mass: 149.96316371g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 88.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 82.7Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dithiolanes 1,3-dithiolanes